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Compound of Interest

Compound Name: 4-(Trifluoromethyl)benzamidoxime

Cat. No.: B1245326 Get Quote

For immediate reference, 4-(Trifluoromethyl)benzamidoxime should be treated as hazardous

waste and disposed of by incineration through a licensed hazardous waste management

company. This document provides detailed procedures to ensure the safe handling and

disposal of this compound, in alignment with regulatory requirements.

This guide is intended for researchers, scientists, and drug development professionals.

Adherence to these protocols is crucial for maintaining laboratory safety and environmental

compliance.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of 4-
(Trifluoromethyl)benzamidoxime is fundamental to safe handling and disposal.
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Property Value

CAS Number 22179-86-8[1]

Molecular Formula C₈H₇F₃N₂O[1]

Molecular Weight 204.15 g/mol [1][2]

Melting Point 125-130 °C[3]

Appearance Solid

Synonyms N-Hydroxy-4-(trifluoromethyl)benzamidine[1]

Hazard Identification and Safety Precautions
4-(Trifluoromethyl)benzamidoxime is classified as a combustible solid and poses several

health hazards.

Hazard Class Description

Skin Irritant Causes skin irritation.

Eye Irritant Causes serious eye irritation.

STOT SE 3 May cause respiratory irritation.

Personal Protective Equipment (PPE):

When handling this compound, the following PPE is mandatory:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Respiratory Protection: Use a type N95 (US) dust mask or equivalent.

Lab Coat: A standard laboratory coat.
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All handling of solid 4-(Trifluoromethyl)benzamidoxime should be conducted in a chemical

fume hood to minimize inhalation exposure.

Disposal Workflow
The proper disposal of 4-(Trifluoromethyl)benzamidoxime follows a multi-step process, from

initial waste collection to final disposal by a certified vendor.

Disposal Workflow for 4-(Trifluoromethyl)benzamidoxime

In the Laboratory

Facility Waste Management

Licensed Disposal Vendor

Step 1: Waste Segregation
(Collect in a dedicated, labeled container)

Step 2: Dissolution in Combustible Solvent
(e.g., Ethanol, Toluene)

Step 3: Secure Storage
(In Satellite Accumulation Area)

Step 4: Transfer to Central Accumulation Area

Step 5: Arrange for Licensed Waste Vendor Pickup

Step 6: High-Temperature Incineration
(>1100 °C for halogenated compounds)
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Caption: This diagram outlines the step-by-step process for the safe disposal of 4-
(Trifluoromethyl)benzamidoxime, from laboratory collection to final destruction.

Detailed Disposal Protocol
This protocol provides a step-by-step guide for the proper disposal of 4-
(Trifluoromethyl)benzamidoxime.

Objective: To safely prepare and dispose of 4-(Trifluoromethyl)benzamidoxime in

accordance with EPA regulations.

Materials:

4-(Trifluoromethyl)benzamidoxime waste

Designated hazardous waste container (compatible with organic solvents)

Combustible solvent (e.g., ethanol, toluene, or a mixture)

Hazardous waste labels

Personal Protective Equipment (PPE) as specified above

Procedure:

Waste Segregation and Collection:

Collect all waste containing 4-(Trifluoromethyl)benzamidoxime, including unused

product, contaminated materials (e.g., weighing boats, gloves), and reaction byproducts,

in a dedicated hazardous waste container.[4]

Do not mix with incompatible waste streams.

Labeling:

Affix a hazardous waste label to the container.
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Clearly write "Hazardous Waste" and the full chemical name: "4-
(Trifluoromethyl)benzamidoxime". Do not use abbreviations.[5]

List all components of any mixtures, including solvents.

Record the date when waste was first added to the container.

Dissolution in a Combustible Solvent:

In a chemical fume hood, carefully dissolve the solid 4-(Trifluoromethyl)benzamidoxime
waste in a suitable combustible solvent.[4]

Recommended solvents include ethanol or toluene. The choice of solvent should be

compatible with the incineration facility's requirements.

This step facilitates the complete destruction of the compound during incineration.

Storage:

Securely cap the waste container.

Store the container in a designated Satellite Accumulation Area (SAA) that is under the

control of laboratory personnel.[6]

The SAA should be away from sources of ignition and incompatible chemicals.

Arranging for Disposal:

Once the container is full, or within the time limits specified by your institution's hazardous

waste management plan, arrange for the transfer of the waste to your facility's Central

Accumulation Area (CAA).

Your institution's Environmental Health and Safety (EHS) department will then coordinate

with a licensed hazardous waste disposal company for pickup and final disposal.

Regulatory and Safety Considerations
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The disposal of 4-(Trifluoromethyl)benzamidoxime is governed by federal and local

regulations. As a halogenated organic compound, it requires specific disposal methods to

prevent the formation of toxic byproducts.

Regulatory and Safety Framework

Governing Regulations Compound Characteristics

Disposal Requirements

Resource Conservation and Recovery Act (RCRA)

Hazardous Waste

Environmental Protection Agency (EPA) State and Local Regulations Halogenated Organic Compound

High-Temperature Incineration (>1100 °C)

Licensed Waste Vendor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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